Cas no 57731-85-8 (1,2-Distearoyldigalactosylglyceride)

• Product Name: 1,2-Distearoyldigalactosylglyceride
• CAS No: 57731-85-8
• MF: C₅₁H₉₆O₁₅
• MW: 949.298958778381
• CID: 376184
• Update Time: 2023-08-02

1,2-Distearoyldigalactosylglyceride Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside,(2S)-2,3-bis[(1-oxooctadecyl)oxy]propyl 6-O-a-D-galactopyranosyl-
• 1,2-distearoyldigalactosylglyceride
• 1,2-Ddgg
• 1,2-Distearoyldiglactosylglycerol
• beta-D-Galactopyranoside, 2,3-bis((1-oxooctadecyl)oxy)propyl 6-O-alpha-D-galactopyranosyl-, (S)-
• 1,2-Distearoyldigalactosylglyceride

• Inchi： 1S/C51H96O15/c1-4-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-42(53)65-50(59)47(58)41(39-62-48-46(57)45(56)44(55)40(38-52)63-48)64-49(61-37-6-3)51(50,60)66-43(54)36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-5-2/h40-41,44-49,52,55-60H,4-39H2,1-3H3/t40-,41-,44+,45+,46-,47+,48+,49-,50-,51+/m1/s1
• InChI Key： DIZOFPBSHGHAHD-VKVXXCHQSA-N
• SMILES： O1[C@H]([C@]([C@]([C@H]([C@H]1CO[C@@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)O)(O)OC(CCCCCCCCCCCCCCCCC)=O)(O)OC(CCCCCCCCCCCCCCCCC)=O)OCCC

Computed Properties

• Exact Mass: 948.674922
• Monoisotopic Mass: 948.674922
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 66
• Rotatable Bond Count: 43
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 231

Experimental Properties

• Density: 1.13
• Boiling Point: 915.3°Cat760mmHg
• Flash Point: 243.2°C
• Refractive Index: 1.525

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides